Cas no 1889243-32-6 ((1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 1889243-32-6
• MF: C₅H₉NS
• MW: 115.196659803391
• MDL: MFCD31705520
• CID: 5276991
• Update Time: 2026-03-09

(1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane

• MDL： MFCD31705520
• Inchi： 1S/C5H9NS/c1-4-3-7-5(1)2-6-4/h4-6H,1-3H2/t4-,5-/m1/s1
• InChI Key： LTQBUWVDIKUNHJ-RFZPGFLSSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(NC1)CS2

Additional information on (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane

Comprehensive Overview of (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 1889243-32-6): Structure, Applications, and Research Insights

The compound (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 1889243-32-6) is a bicyclic heterocycle featuring a unique fusion of sulfur (thia) and nitrogen (aza) atoms within a rigid bicyclo[2.2.1]heptane scaffold. Its stereospecific (1R,4R) configuration and structural complexity make it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into its molecular properties, synthetic routes, and emerging applications while addressing trending queries such as "chiral building blocks in drug discovery" and "sulfur-nitrogen heterocycles in medicinal chemistry."

From a structural perspective, the bicyclo[2.2.1]heptane framework (also known as norbornane) imparts high three-dimensionality, which is critical for modulating bioactivity in drug candidates. The incorporation of thia (sulfur) and aza (nitrogen) moieties enhances electronic diversity, enabling interactions with biological targets like enzymes or receptors. Researchers frequently explore such scaffolds for "fragment-based drug design" or "covalent inhibitor development," as highlighted in recent publications.

Synthetic accessibility remains a focal point for chemists. The preparation of (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane typically involves stereocontrolled cyclization strategies, such as [3+2] cycloadditions or ring-closing metathesis, followed by chiral resolution. Innovations in "asymmetric catalysis" and "flow chemistry" have streamlined its production, addressing industrial demands for scalability and purity—topics frequently searched in process chemistry forums.

In pharmaceutical contexts, this compound serves as a versatile pharmacophore. Its rigid structure is exploited to constrain conformational flexibility in molecules targeting central nervous system (CNS) disorders or infectious diseases. For instance, analogs of this scaffold are investigated for "GPCR modulation" and "kinase inhibition," aligning with current trends in precision medicine.

Beyond therapeutics, (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane finds utility in material science, particularly in designing ligands for catalysis or metal-organic frameworks (MOFs). Its sulfur-nitrogen motif can coordinate transition metals, a property leveraged in "green chemistry" applications. Such interdisciplinary relevance underscores its importance in answering search queries like "heterocycles in sustainable chemistry."

Quality control and analytical characterization are critical for commercial adoption. Techniques like HPLC chiral separation, X-ray crystallography, and NMR spectroscopy ensure batch consistency—a concern often raised in "QC/QA for chiral intermediates" discussions. Regulatory compliance, including REACH and ICH guidelines, further drives interest in robust synthesis protocols.

In summary, (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 1889243-32-6) exemplifies the convergence of structural ingenuity and practical utility. Its role in addressing contemporary challenges—from "drug resistance" to "catalysis innovation"—positions it as a compound of enduring scientific and industrial significance.